Cas no 12039-88-2 (Tungsten silicide)

• Product Name: Tungsten silicide
• CAS No: 12039-88-2
• MF: Si₂W
• MW: 240.010997772217
• MDL: MFCD00049704
• CID: 86599
• PubChem ID: 24864814
• Update Time: 2025-09-27

Tungsten silicide Chemical and Physical Properties

Names and Identifiers

• Tungsten silicide
• bis(λ3-silanylidyne)tungsten
• TUNGSTEN DISILICIDE
• TUNGSTEN SILICIDE, -325 MESH
• TUNGSTEN SILICIDE (99.7%-W)
• TUNGSTEN SILICIDE, 99.995% (METALS BASIS EXCLUDING MO), MO <
• Tungsten silicide, 99.995% (metals basis excluding Mo), Mo <20ppm
• Tungsten silicide, 99.5% (metals basis)
• TUNGSTEN SILICIDE, 99%TUNGSTEN SILICIDE, 99%TUNGSTEN SILICIDE, 99%

• MDL： MFCD00049704
• Inchi： 1S/Si2.W/c1-2;/q-2;+2
• InChI Key： YVNSDYKIQXKHGH-UHFFFAOYSA-N
• SMILES： [Si-]#[Si-].[W+2]

Computed Properties

• Exact Mass: 239.90500
• Monoisotopic Mass: 239.905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Black gray tetragonal crystals.
• Density: 9.88 g/cm3
• Melting Point: 2065 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: N/A
• Solubility: Insoluble in water
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: -0.76160
• Solubility: Insoluble in water
• Vapor Pressure: No data available

Tungsten silicide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous metal compounds Homogeneous metalloid compounds